Cas no 2138087-14-4 (methyl 3-amino-4-(pyrimidin-5-yl)benzoate)
methyl 3-amino-4-(pyrimidin-5-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-amino-4-(pyrimidin-5-yl)benzoate
- 2138087-14-4
- EN300-1142259
-
- Inchi: 1S/C12H11N3O2/c1-17-12(16)8-2-3-10(11(13)4-8)9-5-14-7-15-6-9/h2-7H,13H2,1H3
- InChI Key: FNSZJCXBJWRRNO-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(C2=CN=CN=C2)=C(C=1)N)=O
Computed Properties
- Exact Mass: 229.085126602g/mol
- Monoisotopic Mass: 229.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 78.1Ų
methyl 3-amino-4-(pyrimidin-5-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1142259-0.05g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 95% | 0.05g |
$624.0 | 2023-10-26 | |
| Enamine | EN300-1142259-0.1g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 95% | 0.1g |
$653.0 | 2023-10-26 | |
| Enamine | EN300-1142259-0.25g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 95% | 0.25g |
$683.0 | 2023-10-26 | |
| Enamine | EN300-1142259-0.5g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 95% | 0.5g |
$713.0 | 2023-10-26 | |
| Enamine | EN300-1142259-1.0g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 1g |
$743.0 | 2023-06-09 | ||
| Enamine | EN300-1142259-2.5g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 95% | 2.5g |
$1454.0 | 2023-10-26 | |
| Enamine | EN300-1142259-5.0g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 5g |
$2152.0 | 2023-06-09 | ||
| Enamine | EN300-1142259-10.0g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 10g |
$3191.0 | 2023-06-09 | ||
| Enamine | EN300-1142259-1g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 95% | 1g |
$743.0 | 2023-10-26 | |
| Enamine | EN300-1142259-5g |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate |
2138087-14-4 | 95% | 5g |
$2152.0 | 2023-10-26 |
methyl 3-amino-4-(pyrimidin-5-yl)benzoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on methyl 3-amino-4-(pyrimidin-5-yl)benzoate
Comprehensive Overview of Methyl 3-amino-4-(pyrimidin-5-yl)benzoate (CAS No. 2138087-14-4)
Methyl 3-amino-4-(pyrimidin-5-yl)benzoate (CAS No. 2138087-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine and benzoate functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
The growing interest in methyl 3-amino-4-(pyrimidin-5-yl)benzoate is driven by its potential applications in targeted therapy and precision medicine. Researchers are exploring its role in modulating cellular pathways, especially those involved in inflammation and cancer. The compound's pyrimidine moiety is particularly noteworthy, as pyrimidine derivatives are widely recognized for their therapeutic properties. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the efficacy of such compounds.
From a synthetic chemistry perspective, CAS No. 2138087-14-4 exemplifies the importance of heterocyclic compounds in modern organic synthesis. Its amino and ester functionalities provide multiple sites for further chemical modifications, enabling the creation of diverse derivatives. This versatility is crucial for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. Recent advancements in green chemistry have also highlighted the need for sustainable synthesis routes for such intermediates.
The demand for methyl 3-amino-4-(pyrimidin-5-yl)benzoate has surged in parallel with the rise of personalized medicine. Patients and healthcare providers are increasingly seeking treatments tailored to individual genetic profiles, and this compound's potential in small-molecule therapeutics positions it as a promising candidate. Additionally, its relevance in agrochemical innovation cannot be overlooked, as pyrimidine-based compounds are often used in crop protection products.
Quality control and regulatory compliance are critical when working with CAS No. 2138087-14-4. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure the compound's purity and stability. These measures are particularly important given the compound's applications in GMP-compliant pharmaceutical manufacturing. Researchers and manufacturers must adhere to stringent guidelines to meet the expectations of regulatory bodies like the FDA and EMA.
In summary, methyl 3-amino-4-(pyrimidin-5-yl)benzoate (CAS No. 2138087-14-4) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications in drug development, agrochemicals, and material science underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.
2138087-14-4 (methyl 3-amino-4-(pyrimidin-5-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)